Cas no 2229144-22-1 (O-2-(3-bromopyridin-4-yl)ethylhydroxylamine)

• Product Name: O-2-(3-bromopyridin-4-yl)ethylhydroxylamine
• CAS No: 2229144-22-1
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 6233594
• PubChem ID: 165804049
• Update Time: 2025-06-08

O-2-(3-bromopyridin-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromopyridin-4-yl)ethylhydroxylamine
• O-[2-(3-bromopyridin-4-yl)ethyl]hydroxylamine
• EN300-1906430
• 2229144-22-1

• Inchi： 1S/C7H9BrN2O/c8-7-5-10-3-1-6(7)2-4-11-9/h1,3,5H,2,4,9H2
• InChI Key： WQBPUEAPNJTOKD-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CCON

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(3-bromopyridin-4-yl)ethylhydroxylamine

Introduction to O-2-(3-bromopyridin-4-yl)ethylhydroxylamine (CAS No. 2229144-22-1)

O-2-(3-bromopyridin-4-yl)ethylhydroxylamine, with the CAS number 2229144-22-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile applications in the development of novel therapeutic agents and biochemical research. The molecular structure of O-2-(3-bromopyridin-4-yl)ethylhydroxylamine features a brominated pyridine core, which is a crucial moiety for various chemical transformations and interactions with biological targets.

The< strong>3-bromopyridin-4-yl substituent in the compound's name is particularly noteworthy as it serves as a key functional group for further derivatization. This bromine-labeled pyridine ring is highly reactive and can participate in a wide range of chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These properties make O-2-(3-bromopyridin-4-yl)ethylhydroxylamine an invaluable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with improved efficacy and reduced side effects. The< strong>O-2-(3-bromopyridin-4-yl)ethylhydroxylamine molecule has been extensively studied for its potential in drug discovery, particularly in the identification of novel bioactive compounds. Its structural features allow it to interact with various biological targets, making it a promising candidate for the development of drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of O-2-(3-bromopyridin-4-yl)ethylhydroxylamine is its role in the synthesis of small-molecule inhibitors. These inhibitors are designed to bind to specific enzymes or receptors involved in disease pathways, thereby modulating their activity. For instance, studies have shown that derivatives of this compound can inhibit kinases, which are overactive in many forms of cancer. The< strong>3-bromopyridin-4-yl moiety plays a critical role in these interactions by providing a scaffold that can be modified to enhance binding affinity and selectivity.

The pharmaceutical industry has also explored the use of O-2-(3-bromopyridin-4-yl)ethylhydroxylamine in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, and targeting these processes with small molecules can be an effective strategy for antiviral therapy. The brominated pyridine ring in this compound can be incorporated into molecules that disrupt viral replication cycles or inhibit viral entry into host cells. Recent research has highlighted its potential in combating emerging viral threats by serving as a precursor for novel antiviral drugs.

Beyond its pharmaceutical applications, O-2-(3-bromopyridin-4-yl)ethylhydroxylamine has found utility in biochemical research. Its reactivity makes it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. Researchers have utilized this compound to probe the interactions between enzymes and substrates, providing insights into catalytic processes at the molecular level. These studies not only advance our understanding of biological systems but also contribute to the development of more efficient synthetic routes for complex molecules.

The< strong>CAS number 2229144-22-1 is a unique identifier that ensures consistency and accuracy in scientific literature and industrial applications. This standardized naming system allows researchers worldwide to refer to the compound without ambiguity, facilitating collaboration and reproducibility in scientific studies. The importance of such standardized identifiers cannot be overstated, as they form the backbone of chemical information exchange.

In conclusion, O-2-(3-bromopyridin-4-yl)ethylhydroxylamine (CAS No. 2229144-22-1) is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its structural features and reactivity make it a valuable intermediate for drug discovery and biochemical research. As scientific understanding continues to evolve, compounds like< strong>O-2-(3-bromopyridin-4-yilethydroxylamine will undoubtedly play a crucial role in shaping the future of medicine and biotechnology.